Cas no 16399-77-2 (iron(II) chloride dihydrate)

• Product Name: iron(II) chloride dihydrate
• CAS No: 16399-77-2
• MF: Cl₂FeH₄O₂
• MW: 162.781559944153
• CID: 850456
• Update Time: 2025-11-01

iron(II) chloride dihydrate Chemical and Physical Properties

Names and Identifiers

• iron(II) chloride dihydrate
• copperas
• Ferrous chloride dihydrate
• IRON(II) CHLORIDE 2-HYDRATE
• Ferrous hydride dihydrate

• Inchi： 1S/2ClH.Fe.2H2O/h2*1H;;2*1H2/q;;+2;;/p-2
• InChI Key： LLQVGQZFZSRDAV-UHFFFAOYSA-L
• SMILES： [Fe+2].[Cl-].[Cl-].[H]O[H].[H]O[H]

Computed Properties

• Exact Mass: 157.86200

Experimental Properties

• Density: 2.390
• PSA: 0.00000
• LogP: 1.13890
• Solubility: 65.0 at 25℃

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on iron(II) chloride dihydrate

Iron(II) Chloride Dihydrate (CAS No. 16399-77-2): An Essential Compound in Chemical and Biological Research

Iron(II) chloride dihydrate (CAS No. 16399-77-2) is a versatile compound widely used in various fields of chemical and biological research. This compound, also known as ferrous chloride dihydrate, is an important reagent in synthetic chemistry, catalysis, and biochemical studies. Its unique properties and reactivity make it an indispensable component in numerous applications, from industrial processes to academic research.

The chemical formula of iron(II) chloride dihydrate is FeCl₂·2H₂O. It is a greenish-white crystalline solid that is highly soluble in water. The compound is stable under normal conditions but can decompose when heated to high temperatures, releasing hydrogen chloride gas. This property makes it useful in various chemical reactions where controlled release of HCl is required.

In the realm of synthetic chemistry, iron(II) chloride dihydrate serves as a reducing agent and a catalyst. It is often used in the reduction of organic compounds, such as ketones and aldehydes, to their corresponding alcohols. Additionally, it plays a crucial role in the synthesis of iron-containing materials, such as iron oxides and iron-based catalysts, which are essential in industrial processes like the Haber-Bosch process for ammonia production.

In the field of catalysis, iron(II) chloride dihydrate has gained significant attention due to its ability to promote various chemical reactions. Recent studies have shown that it can be used as an efficient catalyst in the hydrodeoxygenation of biomass-derived compounds, a process that is crucial for the production of biofuels and other value-added chemicals. The unique electronic properties of iron(II) ions make them effective in facilitating these reactions, leading to improved yields and selectivity.

Beyond its applications in synthetic chemistry and catalysis, iron(II) chloride dihydrate has also found extensive use in biochemical research. It is a key component in the preparation of iron-sulfur clusters, which are essential cofactors in many enzymes involved in electron transfer and redox reactions. These clusters play a vital role in various biological processes, including nitrogen fixation and respiration. Recent advancements in the field have shed light on the mechanisms by which iron-sulfur clusters are assembled and how they function within enzymes.

In addition to its role in enzyme function, iron(II) chloride dihydrate is also used in the study of iron homeostasis in cells. Iron is a critical nutrient for many organisms, but excessive or insufficient levels can lead to various diseases. Research has shown that iron(II) chloride can be used to modulate iron levels in cells, providing valuable insights into the regulation of iron metabolism and its impact on cellular health.

The environmental impact of iron(II) chloride dihydrate has also been a subject of recent studies. While it is generally considered safe for use in laboratory settings, proper handling and disposal practices are essential to prevent environmental contamination. Studies have explored the biodegradation of iron(II) chloride by microorganisms and its potential impact on soil and water ecosystems. These findings highlight the importance of responsible use and management of this compound.

In conclusion, iron(II) chloride dihydrate (CAS No. 16399-77-2) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique properties make it an essential reagent in synthetic chemistry, catalysis, and biochemical studies. Ongoing research continues to uncover new uses and insights into its behavior, further solidifying its importance in both academic and industrial settings.